Cas no 1354011-07-6 ((3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine)

(3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine structure
1354011-07-6 structure
Product Name:(3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine
CAS No:1354011-07-6
MF:C13H20N2
MW:204.311303138733
CID:2128106
PubChem ID:59418231
Update Time:2025-09-18

(3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine Chemical and Physical Properties

Names and Identifiers

    • (3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine
    • FS-3308
    • (R)-1-benzyl-N-methylpiperidin-3-amine
    • ((R)-1-Benzyl-piperidin-3-yl)-methyl-amine
    • DTXSID201243766
    • (3R)-1-benzyl-N-methylpiperidin-3-amine
    • ((R)-1-Benzyl-piperidin-3-yl)methylamine
    • AKOS026674983
    • CS-0141594
    • 1354011-07-6
    • XYFAEHZVQWTOPH-CYBMUJFWSA-N
    • SCHEMBL6128786
    • DB-353397
    • MDL： MFCD21098020
    • Inchi： 1S/C13H20N2/c1-14-13-8-5-9-15(11-13)10-12-6-3-2-4-7-12/h2-4,6-7,13-14H,5,8-11H2,1H3/t13-/m1/s1
    • InChI Key： XYFAEHZVQWTOPH-CYBMUJFWSA-N
    • SMILES： N1(CC2C=CC=CC=2)CCC[C@H](C1)NC

Computed Properties

  • Exact Mass: 204.162648646Da
  • Monoisotopic Mass: 204.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 303.1±15.0 °C at 760 mmHg
  • Flash Point: 126.4±15.5 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine Security Information

(3R)-N-methyl-1-(phenylmethyl)-3-Piperidinamine Pricemore >>

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